Cas no 62417-22-5 (Butanoic acid, 4-(hexadecylamino)-4-oxo-, methyl ester)

• Product name: Butanoic acid, 4-(hexadecylamino)-4-oxo-, methyl ester
• CAS No: 62417-22-5
• MF: C₂₁H₄₁NO₃
• MW: 355.55514
• CID: 445594
• PubChem ID: 3322722

Butanoic acid, 4-(hexadecylamino)-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(hexadecylamino)-4-oxo-, methyl ester
• methyl 4-(hexadecylamino)-4-oxobutanoate
• DTXSID80391448
• SCHEMBL13129293
• methyl N-hexadecylsuccinamate
• AKOS003418522
• 62417-22-5

• Inchi： InChI=1S/C21H41NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-22-20(23)17-18-21(24)25-2/h3-19H2,1-2H3,(H,22,23)
• InChI Key： VSXUFVPXYUETHX-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCNC(=O)CCC(=O)OC

Computed Properties

• Exact Mass: 355.30883
• Monoisotopic Mass: 355.30864417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 19
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4